Cas no 565456-75-9 (2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid
• CAS No: 565456-75-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD09264344
• CID: 859140
• PubChem ID: 23562685
• Update Time: 2025-06-15

2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• BOC-DL-CYCLOBUTYLALANINE
• 3-cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-3-Cyclobutylalanine
• (R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-CYCLOBUTYLPROPANOIC ACID
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-CYCLOBUTYLPROPANOIC ACID
• 2-(tert-butoxycarbonylamino)-3-cyclobutylpropanoic acid
• BOC-3-CYCLOBUTYL-DL-ALANINE
• CTK8I8368
• CYC133
• PB12612
• SureCN952036
• 2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid
• F2147-6593
• AS-41696
• EN300-1071229
• SY254799
• SCHEMBL952036
• DTXSID90634979
• Boc-3-cyclobutyl-D-alanine
• AKOS010056917
• 565456-75-9
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-CYCLOBUTYLPROPANOIC ACID
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-CYCLOBUTYLPROPANOICACID
• 2-(Boc-amino)cyclobutane-3-propanoic acid
• PB42888
• n-(tert-butoxycarbonyl)-3-cyclobutylalanine
• (2S)-2-(tert-butoxycarbonylamino)-3-cyclobutyl-propanoic acid
• DA-04818
• Boc-3-cyclobutyl-L-alanine
• PB42887
• SY254798
• 2-(Boc-amino)-3-cyclobutylpropanoic Acid
• MFCD03840392
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-3-CYCLOBUTYLPROPANOIC ACID
• MFCD03840393
• CS-0052083
• MFCD09264344
• SY098185
• (2R)-2-(tert-butoxycarbonylamino)-3-cyclobutyl-propanoic acid

• MDL： MFCD09264344
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-9(10(14)15)7-8-5-4-6-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： CXKVEJHPQAZLCY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid

Comprehensive Overview of 2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid (CAS No. 565456-75-9)

2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid (CAS No. 565456-75-9) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclobutyl group and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for drug development. The compound's molecular formula and properties align with the growing demand for high-purity building blocks in medicinal chemistry, particularly in the design of protease inhibitors and GPCR-targeted therapies.

In recent years, the scientific community has shown increasing interest in cyclobutane-containing compounds due to their conformational rigidity and metabolic stability. This trend is reflected in search engine queries such as "Boc-protected amino acids applications" and "cyclobutyl derivatives in drug discovery." The compound's CAS No. 565456-75-9 frequently appears in patent literature and academic papers focusing on peptide mimetics and small molecule therapeutics, underscoring its relevance in modern pharmaceutical innovation.

The synthesis of 2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid involves multi-step organic reactions, including Boc protection of the amine functionality and subsequent coupling with cyclobutane derivatives. Researchers particularly value its stereochemical purity, as evidenced by discussions in forums about "chiral amino acid synthesis techniques." The compound's carboxylic acid moiety allows for further derivatization, making it a versatile scaffold for structure-activity relationship (SAR) studies in lead optimization campaigns.

From an analytical perspective, 565456-75-9 demonstrates excellent compatibility with standard characterization techniques such as HPLC, NMR, and mass spectrometry. This aligns with current industry demands for well-characterized intermediates, as seen in frequent searches for "QC methods for Boc-amino acids." The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for diverse reaction conditions encountered in parallel synthesis and combinatorial chemistry approaches.

The pharmaceutical applications of 2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid extend to several therapeutic areas currently dominating research trends. Its structural features are particularly relevant to COVID-19 related protease inhibitors and cancer immunotherapy targets, topics generating substantial online engagement. The cyclobutyl ring conformation provides optimal spatial arrangement for receptor binding, addressing common search queries about "bioisosteric replacements for phenyl groups" in drug design.

Regulatory considerations for CAS No. 565456-75-9 emphasize its classification as a non-hazardous research chemical under standard handling conditions. This distinguishes it from controlled substances while maintaining its utility in GMP-compliant synthesis workflows. Quality-conscious buyers frequently search for "pharma-grade Boc-amino acids" and "low endotoxin synthetic intermediates," criteria that this compound can meet when produced under appropriate quality systems.

Emerging applications in PROTAC technology and peptide-drug conjugates have further increased the visibility of 565456-75-9 in scientific literature. The compound's ability to serve as a spacer unit or linker component addresses frequent queries about "rigid amino acid linkers" in advanced drug delivery systems. Its metabolic resistance properties also make it valuable for developing oral peptide therapeutics, a hot topic in biopharmaceutical forums.

From a commercial perspective, the global market for protected amino acids like 2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid continues to expand, driven by increased R&D investment in targeted therapies. Procurement specialists often search for "bulk Boc-amino acid suppliers" and "custom synthesis of cyclobutyl compounds," indicating strong demand for this chemical entity. Proper storage recommendations (typically -20°C under inert atmosphere) and handling protocols are frequently discussed topics in technical product inquiries.

The environmental profile of CAS No. 565456-75-9 complies with green chemistry principles increasingly important to researchers, as seen in searches for "sustainable peptide synthesis reagents." Manufacturers have developed improved synthetic routes to minimize organic solvent waste and reduce energy consumption during production. These advancements align with the pharmaceutical industry's focus on process intensification and continuous manufacturing technologies.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylpropanoic acid represents a strategically important building block meeting multiple current research needs. Its CAS No. 565456-75-9 serves as a key identifier for scientists investigating conformationally restricted peptides and next-generation therapeutics. The compound's technical specifications and applications respond directly to trending search terms in medicinal chemistry, ensuring its continued relevance in cutting-edge drug discovery programs worldwide.